5,6,7-trimethyl-2-phenyl-2,6-dihydro-3H-pyrazolo[3,4-b]pyrrolo[3,4-e]azepin-3-one

• IUPAC Name: 11,12,13-trimethyl-5-phenyl-5,6,8,12-tetrazatricyclo[8.3.0.03,7]trideca-1(13),2,6,8,10-pentaen-4-one
• InChI: InChI=1S/C18H16N4O/c1-11-14-9-15-17(19-10-16(14)12(2)21(11)3)20-22(18(15)23)13-7-5-4-6-8-13/h4-10H,1-3H3
• InChI Key: BMRSMMHLFIZFGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C3C(=NN(C3=O)C4=CC=CC=C4)N=CC2=C(N1C)C
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

5,6,7-Trimethyl-2-phenyl-2,6-dihydro-3H-pyrazolo[3,4-b]pyrrolo[3,4-e]azepin-3-one is a compound of interest in organic chemistry due to its complex structure and potential for various chemical applications.

Synthesis Analysis

• A strategy for synthesizing similar compounds like 7,8,9-trimethyl-1-phenyl-3H-pyrrolo[2,1-d][1,2,5]triazepin-4(5H)-one involves functionalization and aza rings fusion at specific bonds, with a proposed mechanism for the formation of the pyrrolo-triazepinone scaffold (Kharaneko, 2017).

Molecular Structure Analysis

• The molecular structure of similar compounds has been determined through various spectroscopic techniques and crystallographic analyses. For example, the structure of 6-(phenylmethylene)-5H-pyrazolo[1,5-d][2,4]benzoxazepines was confirmed by NOE experiments and X-ray crystallography (Schweizer et al., 1993).

Chemical Reactions and Properties

• Compounds like 3,6,6-trimethyl-4-oxo-1-(2-pyridyl)-4,5,6,7-tetrahydroindazole undergo various chemical reactions under specific conditions to form derivatives like 3,7,7-trimethyl-5-oxo-1-(2-pyridyl)-5,6,7,8-tetrahydro(4H)pyrazolo[4,3-b]azepine (Делятицкая et al., 2013).

Physical Properties Analysis

• The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are often determined through experimental methods, including X-ray diffraction and NMR spectroscopy, as seen in studies of similar compounds (Athira et al., 2017).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and tautomerism, have been explored in various research. For instance, the study of tautomerism in 5-methyl-2-phenyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo-[4,3-c]pyridin-3-one reveals insights into its stability in crystal and solution (Gubaidullin et al., 2014).